Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0193843 | (6R,7R)-7-Amino-8-oxo-3-((Z)-prop-1-enyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid | 106447-44-3 | C10H12N2O3S |
| VC0193848 | (6R,7R)-7-Amino-8-oxo-3-(prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid | 107937-01-9 | C10H12N2O3S |
| VC0193239 | Bendamustine Dihydroxy Impurity | 109882-30-6 | C16H23N3O4 |
| VC0193255 | ((S)-3-Methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid | 1132709-14-8 | C19H25BN4O4 |
| VC0193253 | (S)-3-Phenyl-2-(pyrazine-2-carboxamido)propanoic acid | 114457-94-2 | C14H13N3O3 |
| VC0193839 | delta(3)-Cefotiam | 142182-63-6 | C18H23N9O4S3 |
| VC0193230 | 4-(Methoxycarbonyl)benzoic acid | 1679-64-7 | C9H8O4 |
| VC0193852 | Ceftazidime impurity G [EP] | 194241-83-3 | C11H14N4O5S |
| VC0193227 | Bazedoxifene acetate | 198481-33-3 | C32H38N2O5 |
| VC0193844 | 2-Hydroxyethyl (2R)-2-amino-2-(4-hydroxyphenyl)acetate | 203007-73-2 | C10H13NO4 |
| VC0193851 | N-(7-Aminocephem-3-em-3-ylmethyl)pyridinium-4-carboxylate | 3432-88-0 | C13H13N3O3S |
| VC0193237 | 5-[Bis(2-hydroxyethyl)amino]-1-methyl-1H-benzimidazole-2-butanoic acid ethyl ester | 3543-74-6 | C18H27N3O4 |
| VC0194210 | 2-(Butylamino)-1-{(9E)-2,7-dichloro-9-[(4-chlorophenyl)methylidene]-9H-fluoren-4-yl}ethan-1-ol | 355841-11-1 | C26H24Cl3NO |
| VC0194194 | Dehydro Griseofulvin | 3573-90-8 | C17H15ClO6 |
| VC0193849 | Cefradine Impurity 1 | 37051-00-6 | C16H21N3O4S |
| VC0193226 | Azathioprine Impurity C | 49808-20-0 | C10H6N8S2 |
| VC0193853 | (6S-cis)-3-[[(aminocarbonyl)oxy]methyl]-7-methoxy-8-oxo-7-[(2-thienylacetyl)amino]-5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid | 56082-95-2 | C16H17N3O7S2 |
| VC0193225 | 5-Mercapto-1-methyl-4-nitroimidazole | 6339-54-4 | C4H5N3O2S |
| VC0193837 | Sodium;(6R,7R)-3-(acetyloxymethyl)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid | 64485-93-4 | C16H16N5O7S2. Na |
| VC0193963 | 6-Chloro-1-Ethyl-4-Oxo-7-(Piperazin-1-yl)-1,4-Dihydroquinoline-3-Carboxylic acid | 67681-84-9 | C16H18ClN3O3 |
| VC0193256 | L-Phenylalanine,N-(2-pyrazinylcarbonyl)-, methyl ester | 73058-37-4 | C15H15N3O3 |
| VC0194032 | m-Chloramphenicol threo form | 7411-65-6 | C11H12Cl2N2O5 |
| VC0193855 | Cefteram Pivoxil | 82547-81-7 | C22H27N9O7S2 |
| VC0193841 | Cefotiam hexetil hydrochloride | 95789-30-3 | C27H37N9O7S3 2HCl |
| VC0193895 | (E)-Ceftibuten Dihydrate | 97519-40-9 | C15H14N4O6S2 |